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Compound of Interest

Compound Name: 2-Dodecylphenol

Cat. No.: B1585192 Get Quote

An In-Depth Technical Guide to 2-Dodecylphenol: Molecular Properties and Significance

Introduction
2-Dodecylphenol is an organic compound belonging to the alkylphenol family. Structurally, it is

characterized by a phenol ring substituted with a twelve-carbon alkyl chain (a dodecyl group) at

the ortho position. This unique combination of a hydrophilic phenolic head and a long, lipophilic

alkyl tail imparts amphiphilic properties to the molecule, making it a valuable intermediate in the

synthesis of a wide range of industrial and commercial products. For researchers and

professionals in drug development, understanding the fundamental properties of molecules like

2-dodecylphenol is critical, as it can serve as a versatile starting material for complex

syntheses or as a reference compound in toxicological and environmental studies. This guide

provides a detailed examination of its core molecular characteristics, structural implications,

and applications.

Section 1: Core Molecular Identifiers
The foundational step in characterizing any chemical compound is to establish its elemental

composition and mass. These core identifiers are crucial for everything from stoichiometric

calculations in synthesis to interpretation of mass spectrometry data.

Molecular Formula
The molecular formula for 2-dodecylphenol is consistently reported as C₁₈H₃₀O.[1][2][3][4][5]

This formula indicates that each molecule is composed of 18 carbon atoms, 30 hydrogen
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atoms, and one oxygen atom. This composition is the basis for its molecular weight and

provides the framework for its chemical structure and reactivity.

Molecular Weight
The molecular weight is a critical parameter for quantitative analysis and experimental design.

While generally consistent, minor variations in the reported molecular weight of 2-
dodecylphenol exist across different authoritative databases. These slight discrepancies can

arise from differences in computational algorithms or the use of average isotopic masses

versus monoisotopic masses. For most laboratory applications, these differences are

negligible, but for high-precision mass spectrometry, the distinction is important.

Parameter Value Source

IUPAC Name 2-dodecylphenol
PubChem[1], Fisher

Scientific[4]

CAS Number 5284-29-7

ChemScene[2], Santa Cruz

Biotechnology[3], Fisher

Scientific[4]

Molecular Formula C₁₈H₃₀O
PubChem[1], Santa Cruz

Biotechnology[3]

Molecular Weight 262.4 g/mol PubChem (Computed)[1]

262.43 g/mol ChemScene[2], LookChem[6]

262.44 g/mol
Santa Cruz Biotechnology[3],

Fisher Scientific[4]

The causality behind these minor variations is rooted in the atomic weights of the constituent

elements. The computed value from PubChem (262.4 g/mol ) is a robust figure for general use,

while values like 262.43 or 262.44 g/mol are also widely cited by commercial suppliers.[1][2][3]

[4][6]

Section 2: Structural Elucidation and
Physicochemical Properties
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The arrangement of atoms in 2-dodecylphenol dictates its physical properties and chemical

behavior. The molecule consists of a benzene ring where one hydrogen is replaced by a

hydroxyl (-OH) group, and an adjacent hydrogen (at the ortho position) is replaced by a

dodecyl (-C₁₂H₂₅) group.

Caption: 2D structure of 2-Dodecylphenol (C₁₈H₃₀O).

This structure has two key functional regions:

The Phenolic Group (-OH on a benzene ring): This part of the molecule is polar and acidic.

The hydroxyl proton can be abstracted, making it reactive in esterification and etherification

reactions. It is also responsible for the antioxidant properties associated with many phenols.

The Dodecyl Chain (-C₁₂H₂₅): This long hydrocarbon tail is nonpolar and hydrophobic. It

confers significant lipophilicity to the molecule, making it soluble in organic solvents and oils

but only slightly soluble in water.[6]

This dual character is the primary driver for its use as a precursor in surfactants and lubricant

additives.[6] The molecule's physical form can range from a straw-colored liquid to a white or

light-yellow solid, with a reported melting point of 39°C.[1][6][7]

Section 3: Applications in Industrial and Research
Contexts
The utility of 2-dodecylphenol stems directly from its bifunctional structure. Understanding its

applications provides context for its importance in both industrial chemistry and scientific

research.

Workflow: Synthesis of a Metal Phenate Lubricant
Additive
One of the most significant uses of 2-dodecylphenol is in the production of metal salts, often

called phenates, which serve as additives in lubricating oils.[1][6] These additives act as

detergents to keep engines clean and as antioxidants to improve the thermal stability of the

lubricant.[6]
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Step 1: Deprotonation
2-Dodecylphenol + Strong Base (e.g., NaOH)

Intermediate: Sodium 2-Dodecylphenoxide

 Forms phenoxide anion 

Step 2: Metathesis
Reaction with Metal Salt (e.g., CaCl₂)

 Nucleophilic attack 

Final Product: Calcium 2-Dodecylphenate

 Precipitation of product 

Application:
Lubricant Additive (Detergent/Antioxidant)

 Formulation 

Click to download full resolution via product page

Caption: Generalized workflow for synthesizing a lubricant additive.

Experimental Rationale:

Step 1 (Deprotonation): The phenolic proton is acidic and readily removed by a base. This

step is crucial as it activates the molecule by forming a nucleophilic phenoxide anion.

Step 2 (Metathesis): The phenoxide anion reacts with a metal salt. The choice of metal (e.g.,

calcium, magnesium) is dictated by the desired properties of the final additive, such as

detergency and acid-neutralizing capability.
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Other Key Applications:
Surfactant Production: Ethoxylation of the phenolic hydroxyl group creates non-ionic

surfactants used in detergents and emulsifiers.[6] The combination of the hydrophobic

dodecyl tail and the hydrophilic poly(ethylene oxide) chain is a classic surfactant structure.

Chemical Intermediate: It serves as a building block for creating more complex molecules,

including fungicides, bactericides, dyes, and resins.[1]

Pharmaceutical and Drug Development Context: While not a drug itself, 2-dodecylphenol
and related alkylphenols are subjects of toxicological research due to their environmental

persistence and potential to act as endocrine disruptors.[5] For drug development

professionals, understanding the toxicology and metabolic pathways of such compounds is

essential when designing new molecules that may contain similar structural motifs.

Conclusion
2-Dodecylphenol is a compound whose industrial and research significance is directly derived

from its molecular formula (C₁₈H₃₀O) and the resulting bifunctional structure.[1][5] Its molecular

weight, averaging around 262.43 g/mol , is a fundamental parameter for its quantitative use.[2]

[6][8] The interplay between its polar phenolic head and nonpolar dodecyl tail makes it a highly

effective intermediate for products ranging from lubricant additives to surfactants. For the

scientific community, it serves as an important reference compound in environmental science

and toxicology, fields of increasing relevance to modern drug development and safety

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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